Cas no 5855-79-8 (BENZOIC ACID, 3-AMINO-5-SULFO-)

• Product Name: BENZOIC ACID, 3-AMINO-5-SULFO-
• CAS No: 5855-79-8
• MF: C₇H₇NO₅S
• MW: 217.199180841446
• MDL: MFCD01825295
• CID: 3392049
• PubChem ID: 3717225
• Update Time: 2025-10-24

BENZOIC ACID, 3-AMINO-5-SULFO- Chemical and Physical Properties

Names and Identifiers

• BENZOIC ACID, 3-AMINO-5-SULFO-
• 3-amino-5-sulfobenzoic acid
• STK379055
• CS-0213142
• LS-11357
• 5855-79-8
• DTXSID101310841
• AKOS003602326
• MFCD01825295
• SCHEMBL3494522

• MDL： MFCD01825295
• Inchi： 1S/C7H7NO5S/c8-5-1-4(7(9)10)2-6(3-5)14(11,12)13/h1-3H,8H2,(H,9,10)(H,11,12,13)
• InChI Key： ZYIWQQOVIPGGPG-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=CC(S(O)(=O)=O)=CC(N)=C1

Computed Properties

• Exact Mass: 217.00449350Da
• Monoisotopic Mass: 217.00449350Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 319
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 126Ų

Additional information on BENZOIC ACID, 3-AMINO-5-SULFO-

3-Amino-5-Sulfo Benzoic Acid: A Comprehensive Overview

3-Amino-5-Sulfo Benzoic Acid, also known by its CAS number 5855-79-8, is a versatile compound with significant applications in various fields of chemistry and materials science. This compound, characterized by its unique structure, has garnered attention due to its potential in drug development, dye synthesis, and as a precursor for advanced materials. Recent studies have further highlighted its role in biochemistry and nanotechnology, making it a subject of intense research interest.

The molecular structure of 3-Amino-5-Sulfo Benzoic Acid consists of a benzoic acid backbone with amino and sulfo groups attached at the 3rd and 5th positions, respectively. This arrangement imparts the compound with unique electronic properties and reactivity. The amino group (-NH2) introduces nucleophilic character, while the sulfo group (-SO3H) adds acidic functionality. These features make the compound highly versatile in chemical reactions, enabling it to participate in a wide range of transformations such as condensation reactions, electrophilic substitutions, and coupling reactions.

Recent advancements in synthetic chemistry have led to more efficient methods for the preparation of 3-Amino-5-Sulfo Benzoic Acid. Traditionally, the compound was synthesized via multi-step processes involving nitration, reduction, and sulfonation. However, modern approaches leverage catalytic systems and green chemistry principles to achieve higher yields and reduce environmental impact. For instance, researchers have explored the use of microwave-assisted synthesis and enzymatic catalysis to streamline the production process.

In terms of applications, 3-Amino-5-Sulfo Benzoic Acid has found extensive use in the pharmaceutical industry as an intermediate for drug molecules. Its ability to form stable complexes with metal ions makes it valuable in metallo-drug design. Additionally, the compound serves as a key precursor for the synthesis of sulfonamide drugs, which are widely used in treating bacterial infections due to their antimicrobial properties.

The dye industry has also benefited from the unique properties of 3-Amino-5-Sulfo Benzoic Acid. The compound acts as a reactive dye intermediate, enabling the production of high-performance textiles with enhanced colorfastness and washability. Recent studies have focused on optimizing dyeing processes to improve efficiency and reduce resource consumption.

In materials science, 3-Amino-5-Sulfo Benzoic Acid has emerged as a promising building block for constructing functional materials such as conductive polymers and coordination polymers. Its ability to coordinate with metal ions facilitates the formation of self-assembled structures with tailored electronic and mechanical properties. Researchers have explored its use in creating stimuli-responsive materials that can adapt to environmental changes such as temperature or pH variations.

Beyond its traditional applications, recent research has unveiled novel roles for 3-Amino-5-Sulfo Benzoic Acid. For instance, studies have demonstrated its potential as a chiral selector in asymmetric synthesis, enabling the enantioselective formation of complex molecules. Furthermore, its role in bioconjugation chemistry has opened new avenues for developing targeted drug delivery systems.

The environmental impact of using 3-Amino-5-Sulfo Benzoic Acid has also been a focus of recent investigations. Researchers are exploring ways to minimize waste generation during its synthesis and application processes. Green chemistry approaches such as catalytic recycling and solvent-free reactions are being adopted to enhance sustainability.

In conclusion, 3-Amino-5-Sulfo Benzoic Acid (CAS No 5855-79-8) stands out as a multifaceted compound with diverse applications across various industries. Its unique chemical properties continue to drive innovation in drug development, material science, and sustainable chemistry. As research progresses, new opportunities for leveraging this compound's potential are expected to emerge.